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Executive Summary & Chemical Identity

Isonicotinic acid (2-hydroxy-benzylidene)hydrazide, commonly known as Salinazid, is a

prominent Schiff base derived from the condensation of isoniazid (INH) and salicylaldehyde.
While historically significant for its antitubercular properties—acting as a lipophilic transport
form of INH—its contemporary relevance lies in its utility as a tridentate ONO-donor ligand in
coordination chemistry.

This guide provides a rigorous structural analysis, detailing the molecule’s crystallographic
parameters, tautomeric equilibria, and spectroscopic fingerprints. It is designed to serve as a
reference standard for researchers synthesizing metal complexes or investigating hydrazone
pharmacophores.

Core Chemical Data
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Parameter Specification

(E)-N*-(2-

hydroxybenzylidene)isonicotinohydrazide

IUPAC Name

Molecular Formula C13H11N302
Molecular Weight 241.25 g/mol
Melting Point 232-234 °C (Decomposes)

Soluble in DMSO, DMF, hot Ethanol; Insoluble

Solubilit
y in Water, Ether

Crystallographic Architecture & Conformation

Understanding the solid-state geometry of Salinazid is critical for predicting its binding affinity
and solubility. X-ray diffraction studies reveal that the molecule does not exist as a random
conformer but adopts a highly specific geometry stabilized by intramolecular forces.

Crystal System

Salinazid crystallizes in the Monoclinic system with the space group P2/c.[2]

e Lattice Parameters:

o a=8.15A
o b=15.56 A[2]
o ¢c=10.75 A

o

B (beta angle) = 121.1°

The E-Isomer Dominance

The C=N double bond (imine linkage) allows for E (trans) and Z (cis) isomerism. However,
Salinazid exists almost exclusively in the E-conformation in the solid state.
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Mechanistic Causality: The stability of the E-isomer is driven by a strong intramolecular
hydrogen bond between the phenolic hydroxyl group (-OH) and the imine nitrogen (=N-). This
interaction forms a pseudo-six-membered ring (S(6) motif), locking the molecule into a planar
configuration and significantly reducing the energy of the system compared to the Z-isomer.

Synthetic Protocol (Self-Validating System)

The synthesis of Salinazid is a classic condensation reaction. To ensure high purity and yield,
the protocol below utilizes solubility differentials to drive the equilibrium and facilitate
purification.

Reaction Mechanism

The reaction proceeds via nucleophilic attack of the terminal amino group of isoniazid on the
carbonyl carbon of salicylaldehyde, followed by dehydration.

Critical Control Point: The reaction is reversible. The use of ethanol as a solvent allows the
product (Salinazid) to precipitate out upon cooling, while water (the byproduct) remains in the
supernatant, driving the equilibrium forward (Le Chatelier's principle).

Step-by-Step Methodology

Reagents:

Isoniazid (INH): 10 mmol (1.37 g)

Salicylaldehyde: 10 mmol (1.22 g)

Absolute Ethanol: 50 mL

Glacial Acetic Acid: 2—3 drops (Catalyst)

Protocol:

» Dissolution: Dissolve 1.37 g of Isoniazid in 25 mL of warm ethanol in a round-bottom flask.

o Addition: In a separate beaker, mix 1.22 g of Salicylaldehyde with 25 mL of ethanol. Add this
solution dropwise to the Isoniazid solution with constant stirring.
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» Catalysis: Add 2 drops of glacial acetic acid to protonate the carbonyl oxygen, enhancing
electrophilicity.

o Reflux: Attach a condenser and reflux the mixture at 80°C for 3—4 hours. A yellow/white
precipitate typically begins to form within the first hour.

« |solation: Cool the mixture to room temperature, then chill in an ice bath for 30 minutes to
maximize precipitation.

e Filtration: Filter the solid under vacuum. Wash the cake with cold ethanol (2 x 10 mL) to
remove unreacted aldehyde.

 Purification (Recrystallization): Recrystallize from hot ethanol or an ethanol/DMF mixture to
obtain needle-like crystals.

Synthesis Workflow Visualization
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Figure 1: Acid-catalyzed condensation pathway for Salinazid synthesis. The dehydration step is
irreversible under precipitating conditions.

Spectroscopic Characterization (The Fingerprint)

To validate the structure, researchers must confirm the disappearance of precursor signals
(aldehyde C=0, hydrazine NHz2) and the appearance of the hydrazone linkage.

Proton NMR (*H NMR)

Solvent: DMSO-des (Deuterated Dimethyl Sulfoxide) Reference: TMS (0 ppm)
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Infrared Spectroscopy (FT-IR)

Method: KBr Pellet or ATR
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Wavenumber (cm~?) Vibration Mode Validation Criteria

Broad band indicating H-
3200 — 3450 v(O-H) / v(N-H) bonded hydroxyl and amide
NH.

Amide | band. Strong peak
1650 — 1670 v(C=0) confirming the carbonyl group

is in the keto form.

Azomethine stretch. Confirms
1605 - 1620 v(C=N) the Schiff base linkage (often

overlaps with C=C aromatic).

1280 v(C-0) Phenolic C-O stretch.

Tautomerism & Coordination Chemistry

Salinazid is a versatile ligand because it exhibits Keto-Enol Tautomerism (specifically Amido-
Iminol tautomerism). This property allows it to coordinate with metal ions (Cu2*, Zn2*, Fe3*) in
different modes depending on the pH.

The Equilibrium

o Solid State / Neutral Solution: Exists primarily in the Keto (Amido) form.

» Basic Solution / Metal Complexation: Tautomerizes to the Enol (Iminol) form and
deprotonates to become an anionic ligand.

Chelation Mode

Upon complexation, Salinazid typically acts as a tridentate monoanionic ligand (ONO donor
set):

e O - Phenolic Oxygen (deprotonated).
e N - Azomethine Nitrogen.

e O - Enolic Oxygen (from the amide carbonyl, deprotonated).
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Structural Dynamics Visualization
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Figure 2: The keto-enol tautomeric shift facilitates the formation of stable metal chelates (ONO
donor set).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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